Cas no 854724-77-9 ((4,4,6-trimethyl-cyclohex-1-enyl)-methanol)

• Product Name: (4,4,6-trimethyl-cyclohex-1-enyl)-methanol
• CAS No: 854724-77-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 2039250
• PubChem ID: 91750006
• Update Time: 2025-04-21

(4,4,6-trimethyl-cyclohex-1-enyl)-methanol Chemical and Physical Properties

Names and Identifiers

• (4,4,6-trimethyl-cyclohex-1-enyl)-methanol
• beta-isocyclolavandulol
• .beta.-Isocyclolavandulol
• 854724-77-9

• Inchi： 1S/C10H18O/c1-8-6-10(2,3)5-4-9(8)7-11/h4,8,11H,5-7H2,1-3H3
• InChI Key： OEULXMGLLLUSOX-UHFFFAOYSA-N
• SMILES： CC1C(CO)=CCC(C)(C)C1

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.697
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols